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Abstract

This technical guide provides a comprehensive analysis of the melting and boiling points of
Ethyl 2-amino-4-methylthiazole-5-carboxylate (CAS No: 7210-76-6), a pivotal intermediate
in pharmaceutical synthesis. This document moves beyond a simple recitation of values to offer
an in-depth examination of the underlying physicochemical principles governing these
properties. It details authoritative data, explains the influence of molecular structure on thermal
behavior, and provides robust, field-proven experimental protocols for verification. This guide is
intended for researchers, chemists, and drug development professionals who require a deep
and practical understanding of this compound's thermal characteristics for applications in
synthesis, quality control, and formulation.

Introduction and Significance

Ethyl 2-amino-4-methylthiazole-5-carboxylate is a heterocyclic compound belonging to the
thiazole family.[1] Its structure, featuring an amino group, an ethyl ester, and a methyl-
substituted thiazole ring, makes it a versatile building block in medicinal chemistry.[1] The
compound serves as a key synthetic intermediate for various pharmaceutical agents,
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leveraging its potential for diverse chemical modifications.[1][2][3] Understanding its
fundamental physical properties, particularly its melting and boiling points, is critical for its
practical application. These thermal transition points dictate storage conditions, purification
strategies (such as recrystallization), and reaction parameter settings, ensuring process
efficiency and final product purity.

Physicochemical and Thermal Properties

The thermal behavior of a compound is a direct manifestation of its molecular structure and the
intermolecular forces at play. A summary of the key properties for Ethyl 2-amino-4-
methylthiazole-5-carboxylate is presented below.

Property Value Source(s)
CAS Number 7210-76-6 [21[4][5][6]
Molecular Formula C7H10N202S [1121141171
Molecular Weight 186.23 g/mol [1107]

White to pale cream
Appearance . . [1][2][4]
powder/crystalline solid

Melting Point 171-180 °C [11[4151181

Boiling Point 313.1 £ 22.0 °C (Predicted) [1][5]

In-Depth Analysis of Thermal Transitions
Melting Point: An Indicator of Purity and Stability

The experimentally determined melting point of Ethyl 2-amino-4-methylthiazole-5-
carboxylate is consistently reported in the range of 171-180 °C.[1][4][5][8] This relatively high
melting point for a molecule of its size is a direct consequence of the strong intermolecular
forces present in its crystal lattice.

o Causality of High Melting Point:

o Hydrogen Bonding: The primary amino group (-NH2) is a potent hydrogen bond donor,
while the nitrogen atom in the thiazole ring and the oxygen atoms of the carboxylate group
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act as hydrogen bond acceptors. This extensive network of hydrogen bonds requires
significant thermal energy to disrupt, resulting in a high melting point.

o TI-Tt Stacking: The aromatic thiazole ring allows for 11-11 stacking interactions between
adjacent molecules, further stabilizing the crystal structure.[1]

o Dipole-Dipole Interactions: The polar ester group introduces strong dipole-dipole
interactions, contributing to the overall lattice energy.

The observed melting range (e.g., 176-180 °C) is a critical quality control parameter.[5] A
narrow range is indicative of high purity, whereas a broad or depressed melting range would
suggest the presence of impurities that disrupt the crystalline lattice.

Boiling Point: A Predicted Value

The boiling point is reported as a computationally predicted value of 313.1 + 22.0 °C.[1][5] The
lack of a precise, experimentally determined boiling point is common for compounds like this,
which are solid at room temperature and may be prone to decomposition at the high
temperatures required for boiling at atmospheric pressure.

e Factors Influencing the High Predicted Boiling Point:

o The same strong intermolecular forces that dictate the high melting point—namely
hydrogen bonding and dipole-dipole interactions—persist in the liquid phase.[1] A
substantial amount of energy is required to overcome these forces and transition the
compound into the gaseous state. The large uncertainty (+ 22.0 °C) underscores the
computational nature of this value and highlights the need for careful experimental
verification if required for a specific application, such as high-temperature reaction design
or distillation-based purification.[1]

Experimental Protocols for Thermal Analysis

To ensure scientific integrity, physical constants must be verifiable. The following sections
describe standard, reliable protocols for the experimental determination of the melting and
boiling points of Ethyl 2-amino-4-methylthiazole-5-carboxylate.

Protocol: Melting Point Determination (Capillary Method)
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This method provides a precise determination of the melting range and is a cornerstone of
compound identification and purity assessment.

Methodology:

o Sample Preparation: Ensure the sample is completely dry and homogenous. Place a small
amount of the crystalline solid on a watch glass and crush it into a fine powder.

o Capillary Loading: Tap the open end of a capillary tube (sealed at one end) into the powder.
Invert the tube and gently tap it on a hard surface to pack the powder into the sealed end. A
sample height of 2-3 mm is ideal.

o Apparatus Setup: Place the loaded capillary tube into the sample holder of a melting point
apparatus (e.g., a Mel-Temp or similar digital device).

e Heating and Observation:

o Set a rapid heating ramp (e.g., 10-15 °C/min) to quickly approach the expected melting
point (~150 °C).

o Once this temperature is reached, reduce the heating ramp to a slow rate (1-2 °C/min) to
ensure thermal equilibrium.

o Record the temperature at which the first drop of liquid appears (T1).

o Record the temperature at which the entire sample has completely melted into a clear
liquid (T2).

e Reporting: The melting point is reported as the range T1 - T2.
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Caption: Workflow for micro boiling point determination (Siwoloboff method).
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Conclusion

The melting and boiling points of Ethyl 2-amino-4-methylthiazole-5-carboxylate are defining
physical constants that reflect its robust molecular structure, stabilized by significant
intermolecular hydrogen bonding and Tt-1t interactions. The experimentally verified melting
point of 171-180 °C serves as a reliable indicator of identity and purity. The high, predicted
boiling point of ~313 °C provides a useful, albeit approximate, guide for high-temperature
applications. The protocols detailed herein offer a self-validating system for researchers to
confirm these properties, ensuring the integrity and reproducibility of their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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